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Compound of Interest

Compound Name: H-Gly-D-Tyr-OH

Cat. No.: B11749848 Get Quote

An In-depth Technical Guide to H-Gly-D-Tyr-OH: Structure, Properties, and Biological Context

This technical guide provides a comprehensive overview of the dipeptide H-Gly-D-Tyr-OH, also

known as Glycyl-D-tyrosine. The information is tailored for researchers, scientists, and

professionals in the field of drug development, with a focus on its chemical properties,

synthesis, and potential biological relevance.

Physicochemical Properties
The fundamental properties of H-Gly-D-Tyr-OH are crucial for its application in experimental

settings. Key quantitative data are summarized below.

Property Value

Molecular Formula C₁₁H₁₄N₂O₄

Molecular Weight 238.24 g/mol

IUPAC Name
(2R)-2-(2-aminoacetamido)-3-(4-

hydroxyphenyl)propanoic acid

Synonyms Glycyl-D-tyrosine

Appearance White to off-white powder

Solubility

Soluble in water. Dipeptides of tyrosine, such as

Glycyl-L-tyrosine, exhibit increased solubility

and stability in water compared to the

monomeric amino acid.[1]
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Chemical Structure
The structure of H-Gly-D-Tyr-OH consists of a glycine residue linked to a D-tyrosine residue

via a peptide bond. The D-configuration of tyrosine is a key stereochemical feature.

Figure 1: Chemical structure of H-Gly-D-Tyr-OH.

Experimental Protocols: Synthesis of Glycyl-
Tyrosine
While the following protocols are described for the synthesis of Glycyl-L-tyrosine, the

methodologies are directly applicable to the synthesis of the D-enantiomer by substituting L-

tyrosine with D-tyrosine.

Acyl Chloride Method
This method involves the reaction of tyrosine with chloroacetyl chloride followed by amination.

N-Chloroacetylation of Tyrosine:

Suspend L-tyrosine in a mixture of distilled water, an aqueous solution of sodium

hydroxide, and toluene.

Cool the suspension to a temperature between -5 to 0°C.

Simultaneously add a mixture of chloroacetyl chloride and toluene, and a 10 N aqueous

solution of sodium hydroxide dropwise to the suspension.

Maintain the pH of the reaction mixture between 12 and 12.6 and the temperature below

5°C.

After the addition is complete, adjust the pH to 8.5 with concentrated hydrochloric acid and

separate the aqueous layer containing N-chloroacetyl-L-tyrosine.[2]

Amination:

The resulting N-chloroacetyl-L-tyrosine is then reacted with aqueous ammonia to produce

N-glycyl-L-tyrosine.[2]
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Carbodiimidazole Method
This method utilizes a condensing agent for the peptide bond formation.

Protection of Glycine: Protect the amino group of glycine with a benzyloxycarbonyl (Cbz)

group.

Condensation: Use N,N'-carbonyldiimidazole as a condensing agent to facilitate the reaction

between Cbz-glycine and ethyl tyrosine ethyl ester.

Deprotection: Remove the benzyloxycarbonyl group and the ethyl ester group through

hydrolysis to yield Glycyl-L-tyrosine.

Direct Preparation from Glycyl Chloride Hydrochloride
This method involves the direct reaction of a glycine derivative with tyrosine.

Preparation of Glycyl Chloride Hydrochloride: Synthesize glycyl chloride hydrochloride by

reacting glycine with thionyl chloride.

Peptide Formation: React the prepared glycyl chloride hydrochloride with tyrosine in an

aqueous solution to form glycyl-tyrosine. This method is noted for its high yield and reduced

environmental impact.

Biological Context and Signaling
Direct evidence for specific signaling pathways involving H-Gly-D-Tyr-OH is not extensively

documented. However, the biological relevance can be inferred from the roles of its constituent

amino acid, D-tyrosine, and the general functions of short peptides.

Role of Tyrosine in Signaling
Tyrosine is a critical amino acid in various signaling pathways. It is a precursor for the synthesis

of important catecholamines, which act as neurotransmitters and hormones.
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Figure 2: Simplified catecholamine biosynthesis pathway from tyrosine.

Furthermore, tyrosine residues in proteins are key substrates for protein tyrosine kinases

(PTKs). The phosphorylation of tyrosine is a fundamental mechanism in signal transduction,

regulating cellular processes such as proliferation, differentiation, and migration. Receptor
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Tyrosine Kinases (RTKs), like the insulin receptor, are activated by ligand binding, leading to

autophosphorylation and the initiation of downstream signaling cascades.

Potential Roles of H-Gly-D-Tyr-OH
Tyrosine Source: Glycyl-dipeptides are considered effective sources for tyrosine

supplementation, for instance, in parenteral nutrition. This is due to their enhanced solubility

and stability compared to free tyrosine. Upon administration, they can be hydrolyzed to

release free tyrosine.

Antioxidant Activity: Studies on tripeptides suggest that the presence of a C-terminal tyrosine

residue contributes significantly to antioxidant capacity. The phenolic hydroxyl group of

tyrosine can act as an electron donor to neutralize free radicals. It is plausible that H-Gly-D-
Tyr-OH could exhibit similar antioxidant properties.

Signaling Molecule: Short peptides can function as signaling molecules and modulators of

protein-protein interactions. While a specific signaling role for H-Gly-D-Tyr-OH has not been

identified, its potential to interact with various biological targets should not be overlooked.

In summary, H-Gly-D-Tyr-OH is a dipeptide with well-defined chemical properties. Its synthesis

can be achieved through established peptide chemistry protocols. While its specific biological

functions are a subject for further investigation, its potential as a stable source of D-tyrosine

and as a molecule with antioxidant properties makes it a compound of interest for further

research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [H-Gly-D-Tyr-OH structure and molecular weight.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11749848#h-gly-d-tyr-oh-structure-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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